Cas no 88973-39-1 (Acetic acid, (3,5-dimethyl-2-cyclohexen-1-ylidene)-, ethyl ester)
88973-39-1 structure
Product Name:Acetic acid, (3,5-dimethyl-2-cyclohexen-1-ylidene)-, ethyl ester
CAS No:88973-39-1
MF:C12H18O2
MW:194.270123958588
CID:617565
PubChem ID:71321072
Update Time:2025-04-19
Acetic acid, (3,5-dimethyl-2-cyclohexen-1-ylidene)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, (3,5-dimethyl-2-cyclohexen-1-ylidene)-, ethyl ester
- ethyl 2-(3,5-dimethylcyclohex-2-en-1-ylidene)acetate
- Ethyl (3,5-dimethylcyclohex-2-en-1-ylidene)acetate
- 88973-39-1
- DTXSID50750922
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- Inchi: 1S/C12H18O2/c1-4-14-12(13)8-11-6-9(2)5-10(3)7-11/h6,8,10H,4-5,7H2,1-3H3
- InChI Key: GAURDWZNLKLMDZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C=C1C=C(C)CC(C)C1)=O
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Acetic acid, (3,5-dimethyl-2-cyclohexen-1-ylidene)-, ethyl ester Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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